Cas no 35031-55-1 (1-(2,4-dimethylphenyl)propan-1-one)

1-(2,4-dimethylphenyl)propan-1-one Properties

Names and Identifiers

• 1-Propanone,1-(2,4-dimethylphenyl)-
• 1-(2,4-dimethylphenyl)propan-1-one(SALTDATA: FREE)
• 2’,4’-DIMETHYLPROPIOPHENONE
• 1-(2,4-Dimethylphenyl)-1-propanone
• 1-(2,4-Dimethylphenyl)propan-1-one
• 1-(2,4-dimethylphenyl) propan-1-one
• FT-0690599
• DTXSID801310078
• N12084
• AKOS000152920
• 2,5-DimethylphenylA currencythylketon
• 1-(2,4-Dimethylphenyl)-1-propanone #
• 2,4-Dimethylpropiophenone
• 1-(2,4-Dimethyl-phenyl)-propan-1-one
• 35031-55-1
• STK397401
• ethyleneglycoldiglycidylether
• SCHEMBL581464
• 2',4'-Dimethylpropiophenone
• 2-4-dimethylpropiophenone
• 1-Propanone, 1-(2,4-dimethylphenyl)-
• CS-0316128
• UWFRVQVNYNPBEF-UHFFFAOYSA-N
• BS-37802
• MFCD01993683
• 2a(2),4a(2)-Dimethylpropiophenone
• +Expand

• MDL： MFCD01993683
• InChIKey： UWFRVQVNYNPBEF-UHFFFAOYSA-N
• Inchi： 1S/C11H14O/c1-4-11(12)10-6-5-8(2)7-9(10)3/h5-7H,4H2,1-3H3
• SMILES： O=C(CC)C1C=CC(C)=CC=1C

Computed Properties

• Exact Mass: 162.10452
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 2
• Monoisotopic Mass: 162.104465066g/mol
• Heavy Atom Count: 12
• Complexity: 162
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.8
• Tautomer Count: 21
• Surface Charge: 0
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• LogP: 2.89610
• PSA: 17.07
• Refractive Index: 1.506
• Boiling Point: 249.7°C at 760 mmHg
• Flash Point: 98.7°C
• Density: 0.954